Cas no 61702-82-7 (DIISOOCTYLDIGLYCOLATE)

• Product Name: DIISOOCTYLDIGLYCOLATE
• CAS No: 61702-82-7
• MF: C₂₀H₃₈O₅
• MW: 358.51272726059
• CID: 954936
• PubChem ID: 57351555
• Update Time: 2025-04-19

DIISOOCTYLDIGLYCOLATE Chemical and Physical Properties

Names and Identifiers

• DIISOOCTYLDIGLYCOLATE
• 6-methylheptyl 2-[2-(6-methylheptoxy)-2-oxoethoxy]acetate
• Bis(6-methylheptyl) 2,2'-oxydiacetate
• DTXSID60722372
• 61702-82-7

• Inchi： 1S/C20H38O5/c1-17(2)11-7-5-9-13-24-19(21)15-23-16-20(22)25-14-10-6-8-12-18(3)4/h17-18H,5-16H2,1-4H3
• InChI Key： QZGLODMZEWWQOM-UHFFFAOYSA-N
• SMILES： O(C(COCC(=O)OCCCCCC(C)C)=O)CCCCCC(C)C

Computed Properties

• Exact Mass: 358.27192431g/mol
• Monoisotopic Mass: 358.27192431g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 18
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.2
• Topological Polar Surface Area: 61.8Ų